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Compound of Interest

Compound Name: TMPyP4 tosylate

Cat. No.: B10752307

This technical guide provides an in-depth overview of the solubility characteristics of TMPyP4
tosylate in water and dimethyl sulfoxide (DMSO), critical for its application in biomedical
research. It also elucidates its primary mechanism of action as a G-quadruplex stabilizer and
telomerase inhibitor, offering valuable information for researchers, scientists, and professionals
in drug development.

Quantitative Solubility Data

The solubility of TMPyP4 tosylate can vary between different suppliers and batches. The
following table summarizes the reported solubility data in water and DMSO. It is recommended
to perform small-scale solubility tests before preparing large-volume stock solutions.
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Concentration

Molar

Solvent Concentration Source(s)
(mg/mL)
(mM)
Water >55.56 ~40.7 [1]
Water Soluble to 50 mM ~68.18 [2][3]
Water Soluble to 100 mM ~136.36 [4]
Water 6.2 4.55 [51[6]
Water 5 3.67 [71[8]
Water <5.0% Not Specified [9]
PBS (pH 7.2) ~10 ~7.33 [10][11]
>2.68 (with gentle
DMSO warming and ~1.97 [1]
ultrasonic)
DMSO 10 (Need ultrasonic) 7.33 [5]
DMSO 15 (Need ultrasonic) 11.00 [7]
18.33 (Sonication is
DMSO 13.44 [6]
recommended)
Insoluble to slightly N
DMSO Not Specified [9][12]

soluble (<1)

Note: The molecular weight of TMPyP4 tosylate is 1363.6 g/mol .

Experimental Protocols for Solution Preparation

While detailed experimental protocols for determining maximum solubility are not readily

available in the provided search results, the following general procedures are recommended for

preparing TMPyP4 tosylate solutions.

Preparation of Aqueous Solutions
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» Weighing: Accurately weigh the desired amount of TMPyP4 tosylate crystalline solid in a
suitable container.

e Solvent Addition: Add the required volume of high-purity water or an appropriate agueous
buffer (e.g., PBS, pH 7.2) to the solid.

 Dissolution: Agitate the mixture. If the solid does not dissolve readily, the use of
ultrasonication is recommended to facilitate dissolution.[5][6][7] Gentle warming may also be
applied, but care should be taken to avoid degradation.[1][8]

o Storage: Aqueous solutions of TMPyP4 tosylate are not recommended for long-term
storage. It is advisable to prepare fresh solutions for each experiment or store them for no
more than one day.[10]

Preparation of DMSO Solutions

e Weighing: Accurately weigh the desired amount of TMPyP4 tosylate crystalline solid in a
suitable container.

e Solvent Addition: Add the required volume of high-purity DMSO to the solid.

o Dissolution: Agitate the mixture. To achieve higher concentrations, ultrasonication is often
necessary.[5][6][7] Gentle warming can also be employed to aid dissolution.[1][8]

o Storage: For longer-term storage of stock solutions, DMSO is generally preferred over
agueous solutions. Store at -20°C for optimal stability.

Mechanism of Action: G-Quadruplex Stabilization
and Telomerase Inhibition

TMPyP4 is a cationic porphyrin that functions as a G-quadruplex stabilizer. G-quadruplexes are
secondary structures formed in guanine-rich nucleic acid sequences, which are notably present
in telomeres and promoter regions of oncogenes. By binding to and stabilizing these structures,
TMPyP4 inhibits the activity of telomerase, an enzyme crucial for maintaining telomere length
in cancer cells. This inhibition leads to telomere shortening, cellular senescence, and
apoptosis, thereby exerting its anti-tumor effects.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b10752307?utm_src=pdf-body
https://www.researchgate.net/figure/TMPyP4-binding-to-G-quadruplex-A-The-chemical-structure-of-the-cationic-porphyrin_fig4_232738440
https://www.mdpi.com/1422-0067/25/5/2482
https://www.researchgate.net/figure/TMPyP4-G-quartet-and-G-quadruplex-structures-A-The-structure-of-the-porphyrin-TMPyP4_fig7_239942417
https://www.selleckchem.com/peptide/tmpyp4-tosylate.html
https://cdn.caymanchem.com/cdn/insert/18474.pdf
https://www.benchchem.com/product/b10752307?utm_src=pdf-body
https://www.medchemexpress.com/tmpyp4-tosylate.html
https://www.benchchem.com/product/b10752307?utm_src=pdf-body
https://www.researchgate.net/figure/TMPyP4-binding-to-G-quadruplex-A-The-chemical-structure-of-the-cationic-porphyrin_fig4_232738440
https://www.mdpi.com/1422-0067/25/5/2482
https://www.researchgate.net/figure/TMPyP4-G-quartet-and-G-quadruplex-structures-A-The-structure-of-the-porphyrin-TMPyP4_fig7_239942417
https://www.selleckchem.com/peptide/tmpyp4-tosylate.html
https://cdn.caymanchem.com/cdn/insert/18474.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The following diagram illustrates the mechanism of telomerase inhibition by TMPyP4.
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Caption: Mechanism of telomerase inhibition by TMPyP4 tosylate.

Experimental Workflow: Investigating the Effects of
TMPyP4 on Cancer Cells

The following diagram outlines a general experimental workflow to assess the biological effects
of TMPyP4 tosylate on cancer cell lines. This workflow is based on methodologies described

in the scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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